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Compound of Interest

Compound Name: 6-Nitropyridin-2-amine

Cat. No.: B077802

Solubility Profile of 6-Nitropyridin-2-amine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 6-
Nitropyridin-2-amine. As of the compilation of this document, comprehensive quantitative
solubility data for 6-Nitropyridin-2-amine in a wide array of organic and inorganic solvents is
not extensively available in public literature. However, this guide furnishes a standardized
experimental protocol for determining the solubility of this compound, alongside qualitative
solubility information for structurally related molecules to provide a comparative context.

Physicochemical Properties of 6-Nitropyridin-2-
amine

A foundational understanding of the physicochemical properties of 6-Nitropyridin-2-amine is
essential for any solubility studies.
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Property Value Source
IUPAC Name 6-nitropyridin-2-amine [1]
Synonyms 2-Amino-6-nitropyridine [1]

CAS Number 14916-63-3 [1]
Molecular Formula CsHsNsO:2 [2]
Molecular Weight 139.11 g/mol

Qualitative Solubility of Structurally Similar
Compounds

In the absence of specific data for 6-Nitropyridin-2-amine, the solubility of analogous
compounds can offer initial insights for solvent selection in experimental determinations.

Compound Solvent Solubility

2-Amino-6-chloro-3-

] o Water Slightly soluble
nitropyridine
Dimethyl Sulfoxide Soluble
Chloroform Soluble
2-Amino-6-methyl-3- )
Water Slightly soluble

nitropyridine

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 6-
Nitropyridin-2-amine, primarily based on the widely accepted isothermal shake-flask method.

3.1. Materials and Equipment

e Solute: 6-Nitropyridin-2-amine (high purity)
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e Solvents: A range of selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile,
dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF)) of analytical grade.

e Equipment:

o

Analytical balance (x0.1 mg accuracy)

o Thermostatic shaker or water bath with temperature control
o Vials with screw caps

o Syringe filters (e.g., 0.45 um PTFE or nylon)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
UV-Vis) or a UV-Vis spectrophotometer.

o Volumetric flasks and pipettes

o Vacuum oven or nitrogen evaporator
3.2. Procedure
o Preparation of Saturated Solution:

o Add an excess amount of 6-Nitropyridin-2-amine to a known volume of the selected
solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37
°C).

o Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 72 hours is
typically recommended.

o Sample Withdrawal and Filtration:

o After reaching equilibrium, allow the vials to stand undisturbed for at least 2 hours to allow
the solid particles to settle.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b077802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
equilibrium temperature) syringe.

o Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.
This step is critical to remove any undissolved solute.

e Quantification of Solute:
o Gravimetric Method:
» Accurately weigh the filtered solution.

» Evaporate the solvent from the solution under a gentle stream of nitrogen or in a
vacuum oven at a temperature that will not cause degradation of the solute.

= Once the solvent is completely removed, weigh the vial containing the dried residue.
The difference in weight provides the mass of the dissolved 6-Nitropyridin-2-amine.

o Chromatographic/Spectroscopic Method (Recommended for higher accuracy):

Prepare a series of standard solutions of 6-Nitropyridin-2-amine of known
concentrations in the solvent of interest.

» Generate a calibration curve by analyzing the standard solutions using HPLC or UV-Vis
spectrophotometry.

» Dilute the filtered saturated solution with a known volume of the solvent to bring its
concentration within the range of the calibration curve.

» Analyze the diluted sample using the same method as the standards to determine its
concentration.

o Calculation of Solubility:

o Calculate the solubility in g/100 mL or mol/L using the determined mass or concentration
of the solute and the volume of the solvent used.

Visual Representations of Experimental Workflows
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The following diagrams illustrate the key steps in the experimental determination and analysis
of the solubility of 6-Nitropyridin-2-amine.
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Caption: Experimental workflow for solubility determination.
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Caption: Chromatographic/Spectroscopic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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